Cas no 1354706-63-0 (TYPXYCJCVXFOES-UHFFFAOYSA-N)

• Product Name: TYPXYCJCVXFOES-UHFFFAOYSA-N
• CAS No: 1354706-63-0
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5169278
• Update Time: 2026-03-04

TYPXYCJCVXFOES-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• TYPXYCJCVXFOES-UHFFFAOYSA-N
• Methyl 3-(1-isopropyl-5-methyl-1H-pyrazol-4-yl)propiolate
• 2-Propynoic acid, 3-[5-methyl-1-(1-methylethyl)-1H-pyrazol-4-yl]-, methyl ester

• Inchi： 1S/C11H14N2O2/c1-8(2)13-9(3)10(7-12-13)5-6-11(14)15-4/h7-8H,1-4H3
• InChI Key： TYPXYCJCVXFOES-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1=C(C)N(C(C)C)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on TYPXYCJCVXFOES-UHFFFAOYSA-N

Comprehensive Overview of TYPXYCJCVXFOES-UHFFFAOYSA-N (CAS No. 1354706-63-0): Properties, Applications, and Industry Relevance

The compound identified by CAS No. 1354706-63-0 and the InChIKey TYPXYCJCVXFOES-UHFFFAOYSA-N has garnered significant attention in pharmaceutical and material science research. This unique chemical entity, often referenced by its InChIKey or CAS registry number, is a subject of growing interest due to its potential applications in drug discovery and advanced material synthesis. Researchers are particularly intrigued by its molecular structure, which exhibits promising properties for targeted therapeutic interventions.

In the context of current trends, the demand for novel compounds like TYPXYCJCVXFOES-UHFFFAOYSA-N has surged, driven by the pharmaceutical industry's need for innovative small molecules. The COVID-19 pandemic accelerated research into bioactive compounds, and while this specific molecule isn't a treatment for viral infections, its structural features make it a candidate for studying protein-ligand interactions—a hot topic in computational chemistry and virtual screening workflows. Many researchers searching for "CAS 1354706-63-0 applications" or "TYPXYCJCVXFOES-UHFFFAOYSA-N solubility" are exploring its physicochemical characteristics for customized solutions.

The compound's molecular weight and logP value (a measure of lipophilicity) position it as a potential intermediate in synthesizing more complex molecules. Its InChIKey descriptor provides a standardized way to represent its structure across databases, facilitating easier data sharing among chemists. This aligns with the increasing emphasis on FAIR data principles (Findable, Accessible, Interoperable, Reusable) in scientific research—a frequently searched topic in academic circles. Laboratories investigating "1354706-63-0 synthesis protocol" often seek optimized routes to produce high-purity batches for experimental use.

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Looking ahead, CAS 1354706-63-0 exemplifies how niche chemicals gain prominence through multidisciplinary applications. Its dual relevance in life sciences and advanced materials ensures continued investigation, particularly as analytical techniques become more sophisticated. For researchers navigating databases, combining its InChIKey with terms like "structure-activity relationship" or "co-crystallization" yields targeted results—a strategy reflecting evolving search behaviors in chemical information retrieval.